Cas no 901586-11-6 (N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine)

N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine structure
901586-11-6 structure
Product Name:N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine
CAS No:901586-11-6
MF:C12H26N2
MW:198.348243236542
CID:1949152
Update Time:2025-01-01

N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine
    • LogP
    • [(1-ISOPROPYLPIPERIDIN-2-YL)METHYL]PROPYLAMINE
    • Inchi: 1S/C12H26N2/c1-4-8-13-10-12-7-5-6-9-14(12)11(2)3/h11-13H,4-10H2,1-3H3
    • InChI Key: FFRJYGJRUCJCLY-UHFFFAOYSA-N
    • SMILES: N1(CCCCC1CNCCC)C(C)C

Computed Properties

  • Exact Mass: 198.21
  • Monoisotopic Mass: 198.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Density: 0.866
  • Boiling Point: 237.4°C at 760 mmHg
  • Flash Point: 58.7°C
  • Refractive Index: 1.459
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